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Compound Name:
methoxybenzoate

Cat. No.: B093237

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-(bromomethyl)-4-methoxybenzoate is a key organic intermediate, instrumental in
the synthesis of a variety of compounds within the pharmaceutical, agrochemical, and materials
science sectors. Its bifunctional nature, featuring a reactive bromomethyl group and a methoxy-
substituted benzene ring, makes it a versatile building block for complex molecular
architectures. This guide provides a comprehensive overview of its discovery and history,
detailed synthesis protocols, physical and chemical properties, and significant applications,
with a focus on its role in drug development.

Introduction and Historical Context

While the precise first synthesis of Methyl 2-(bromomethyl)-4-methoxybenzoate is not
prominently documented in readily available historical records, its emergence is intrinsically
linked to the broader development of synthetic organic chemistry. The methodologies employed
for its synthesis, primarily the radical bromination of benzylic positions, were well-established
by the mid-20th century. The synthesis of structurally similar isomers, such as methyl 4-
(bromomethyl)-3-methoxybenzoate, has been cited in medicinal chemistry literature from the
late 1970s and 1980s, suggesting that the synthesis of the 2-(bromomethyl)-4-methoxy isomer
likely occurred within a similar timeframe as chemists explored various substitution patterns on
the benzene ring to modulate biological activity in drug discovery programs. Its utility as a
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building block in the synthesis of anti-inflammatory and analgesic drugs has been a primary
driver of its continued relevance.

Physicochemical Properties

A summary of the key physical and chemical properties of Methyl 2-(bromomethyl)-4-
methoxybenzoate is presented in Table 1.

Property Value

CAS Number 15365-25-0

Molecular Formula C10H11BrOs

Molecular Weight 259.1 g/mol
Appearance Off-white to yellow solid
Purity > 95% (Assay)

Storage Temperature 0-8 °C

Synthesis and Experimental Protocols

The most common and efficient method for the synthesis of Methyl 2-(bromomethyl)-4-
methoxybenzoate is through the radical bromination of its precursor, methyl 4-methoxy-2-
methylbenzoate.

General Synthesis Pathway

The overall reaction involves the selective bromination of the benzylic methyl group using a
brominating agent and a radical initiator.
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Synthesis of Methyl 2-(bromomethyl)-4-methoxybenzoate
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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